Cas no 1894851-98-9 (1-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride
• CAS No: 1894851-98-9
• MF: C₁₃H₁₄ClN
• MW: 219.709962368011
• MDL: MFCD32879074
• CID: 5655446
• PubChem ID: 117047112
• Update Time: 2025-06-11

1-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z2751942913
• EN300-27694767
• 1-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride
• 1-(Naphthalen-2-yl)cyclopropanaminehydrochloride
• 1894851-98-9
• 1-(Naphthalen-2-yl)cyclopropanamine hydrochloride
• Cyclopropanamine, 1-(2-naphthalenyl)-, hydrochloride (1:1)

• MDL： MFCD32879074
• Inchi： 1S/C13H13N.ClH/c14-13(7-8-13)12-6-5-10-3-1-2-4-11(10)9-12;/h1-6,9H,7-8,14H2;1H
• InChI Key： XUQVBJJLJJMIEC-UHFFFAOYSA-N
• SMILES： Cl.NC1(C2C=CC3C=CC=CC=3C=2)CC1

Computed Properties

• Exact Mass: 219.0814771g/mol
• Monoisotopic Mass: 219.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride

Comprehensive Overview of 1-(Naphthalen-2-yl)cyclopropan-1-amine Hydrochloride (CAS No. 1894851-98-9)

1-(Naphthalen-2-yl)cyclopropan-1-amine hydrochloride (CAS No. 1894851-98-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropylamine moiety linked to a naphthalene ring, is widely studied for its potential applications in drug discovery and material science. The hydrochloride salt form enhances its solubility, making it a preferred choice for experimental and industrial applications.

The structural features of 1-(naphthalen-2-yl)cyclopropan-1-amine contribute to its versatility. The naphthalene ring provides a rigid, aromatic framework, while the cyclopropane ring introduces strain and reactivity, which are valuable in synthetic chemistry. Researchers are particularly interested in its role as a building block for pharmaceutical intermediates, especially in the development of central nervous system (CNS) targeting agents. Recent studies highlight its potential in modulating neurotransmitter systems, aligning with the growing demand for novel neurotherapeutics.

In the context of current trends, the compound aligns with the rising interest in small molecule drug discovery and precision medicine. With the increasing prevalence of neurological disorders, the search for blood-brain barrier (BBB) permeable compounds has intensified. 1-(Naphthalen-2-yl)cyclopropan-1-amine hydrochloride is often explored in this regard due to its lipophilic properties and structural compatibility with CNS-active molecules. Additionally, its relevance in catalysis and material science underscores its multidisciplinary appeal.

From a synthetic perspective, the preparation of 1-(naphthalen-2-yl)cyclopropan-1-amine HCl involves cyclopropanation reactions and subsequent amine protection/deprotection strategies. These methods are frequently optimized to improve yield and purity, reflecting the compound's importance in high-throughput screening and combinatorial chemistry. The hydrochloride salt form is particularly favored for its stability and ease of handling, which are critical for scale-up processes in industrial settings.

The compound's physicochemical properties, such as its melting point, solubility profile, and spectroscopic characteristics, are well-documented in literature. These properties are essential for quality control and regulatory compliance, particularly in pharmaceutical applications. Moreover, its molecular weight and logP value are frequently cited in QSAR studies, emphasizing its role in rational drug design.

In summary, 1-(naphthalen-2-yl)cyclopropan-1-amine hydrochloride (CAS No. 1894851-98-9) is a compound of significant scientific and industrial interest. Its structural uniqueness, combined with its potential applications in drug development and material innovation, positions it as a valuable entity in modern chemistry. As research continues to uncover its full potential, this compound is likely to remain a focal point in academic and industrial research endeavors.